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Compound of Interest

Compound Name: FIASH-EDT2

Cat. No.: B1672755

Essential safety protocols and logistical guidance for the handling and disposal of FIAsH-
EDT2, a valuable yet hazardous tool for researchers, scientists, and drug development
professionals. This guide provides immediate, actionable information to ensure the safe and
effective use of this biarsenical labeling reagent in the laboratory.

FIAsH-EDT2 (Fluorescein Arsenical Hairpin Binder-ethanedithiol) is a powerful reagent for
labeling proteins with a tetracysteine tag, enabling the study of protein trafficking, folding, and
interactions in living cells. However, as an organoarsenic compound, it necessitates stringent
safety measures to protect laboratory personnel and the environment. Adherence to the
following procedures is critical for minimizing risk.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of FIAsH-EDT2 is foundational
to its safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C24H18As205S4[1]

Molecular Weight 664.50 g/mol [2][3]

Appearance White to pale orange or pinkish solid[1][4]

Melting Point >173°C (decomposes)

Solubility Soluble in DMSO and DMF. -Slightly .soluble in
Chloroform and Methanol (with heating).

Excitation Maximum 508 nm

Emission Maximum 528 nm

UN Number (DOT) UN3465

Personal Protective Equipment (PPE)

The primary defense against exposure to FIASH-EDT2 is the consistent and correct use of
appropriate personal protective equipment. The minimum required PPE for handling this
reagent is outlined below.

PPE Category Specification Rationale

Protects against skin contact.
FIAsH-EDT2 is often dissolved
in DMSO, which can facilitate

Disposable nitrile gloves. ) ) o
skin absorption. Nitrile gloves

Hand Protection Double-gloving is )

provide adequate splash
recommended. )
resistance, but should be
changed immediately upon
contact.
) ] Protects eyes from splashes of

Eye Protection Chemical safety goggles. )

the reagent or its solvent.
) Protects skin and personal
Body Protection Laboratory coat.

clothing from contamination.
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Experimental Protocols: Safe Handling and Disposal

A systematic approach to the handling and disposal of FIAsH-EDT2 is essential to maintain a

safe laboratory environment. The following protocols provide step-by-step guidance.

Preparation and Handling

Consult the Safety Data Sheet (SDS): Before handling FIAsH-EDT2 for the first time,
thoroughly read and understand its SDS.

Work in a Designated Area: All handling of FIAsH-EDT2, especially when in powdered form
or when preparing stock solutions, should be conducted in a chemical fume hood to prevent
inhalation of aerosols.

Don Appropriate PPE: Before handling the reagent, put on a lab coat, chemical safety
goggles, and nitrile gloves.

Aliquot Stock Solutions: To minimize freeze-thaw cycles and reduce the risk of
contamination, it is recommended to aliquot the FIAsH-EDT2 stock solution. Store aliquots
at <-20°C, protected from light.

Use in Experiments: When adding FIAsH-EDT2 to cell cultures or other experimental
systems, use appropriate pipetting techniques to avoid splashes and aerosols.

Spill Management

Alert Personnel: In the event of a spill, immediately alert others in the vicinity.

Evacuate if Necessary: For large spills, evacuate the area and follow institutional emergency
procedures.

Small Spill Cleanup: For small spills, treat the affected area with a 10% bleach solution for at
least 10 minutes. Carefully absorb the treated spill with absorbent material.

Dispose of Cleanup Materials: All materials used for spill cleanup should be disposed of as
arsenic-containing hazardous waste.

Disposal
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e Segregate Waste: All materials that have come into contact with FIAsH-EDT2, including
pipette tips, tubes, gloves, and spill cleanup materials, must be collected as hazardous
waste.

o Label Waste Container: The hazardous waste container must be clearly labeled as "Arsenic-
Containing Waste" and include other relevant hazard information.

o Follow Institutional Guidelines: Dispose of all FIAsH-EDT2 waste in accordance with your
institution's guidelines and all local, state, and federal regulations for arsenic compounds.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of FIASH-EDT2,
from initial preparation to final disposal.
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FIAsH-EDT?2 Safe Handling and Disposal Workflow

Preparation

Don PPE:
Lab Coat, Goggles, Nitrile Gloves

'

Prepare Workspace:
Chemical Fume Hood

'

Prepare Reagent:
Aliquot Stock Solution

Handling
Y

Use in Experiment:
Protein Labeling

Disposal & Decontamination

Decontaminate:
Treat spills with 10% bleach

'

Segregate Waste:
Pipette tips, tubes, gloves

'

Dispose as Hazardous Waste:
Follow institutional guidelines for arsenic compounds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. usbio.net [usbio.net]

o 2. assets.fishersci.com [assets.fishersci.com]

3. tools.thermofisher.cn [tools.thermofisher.cn]
e 4. FIASH-EDT?2 - Wikipedia [en.wikipedia.org]
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handling-flash-edt2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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